Cas no 1396872-61-9 (N-{4-4-(furan-2-carbonyl)piperazine-1-carbonyl-1,3-oxazol-2-yl}cyclopropanecarboxamide)
N-{4-4-(furan-2-carbonyl)piperazine-1-carbonyl-1,3-oxazol-2-yl}cyclopropanecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-{4-4-(furan-2-carbonyl)piperazine-1-carbonyl-1,3-oxazol-2-yl}cyclopropanecarboxamide
- N-[4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1,3-oxazol-2-yl]cyclopropanecarboxamide
- AKOS024537513
- N-{4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1,3-oxazol-2-yl}cyclopropanecarboxamide
- 1396872-61-9
- VU0536019-1
- F6196-0301
- N-(4-(4-(furan-2-carbonyl)piperazine-1-carbonyl)oxazol-2-yl)cyclopropanecarboxamide
-
- Inchi: 1S/C17H18N4O5/c22-14(11-3-4-11)19-17-18-12(10-26-17)15(23)20-5-7-21(8-6-20)16(24)13-2-1-9-25-13/h1-2,9-11H,3-8H2,(H,18,19,22)
- InChI Key: VJGCMDGTWHMWKF-UHFFFAOYSA-N
- SMILES: C1(C(NC2=NC(C(N3CCN(C(C4=CC=CO4)=O)CC3)=O)=CO2)=O)CC1
Computed Properties
- Exact Mass: 358.12771969g/mol
- Monoisotopic Mass: 358.12771969g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 574
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 109Ų
N-{4-4-(furan-2-carbonyl)piperazine-1-carbonyl-1,3-oxazol-2-yl}cyclopropanecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6196-0301-2μmol |
N-{4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1,3-oxazol-2-yl}cyclopropanecarboxamide |
1396872-61-9 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6196-0301-5μmol |
N-{4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1,3-oxazol-2-yl}cyclopropanecarboxamide |
1396872-61-9 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6196-0301-10μmol |
N-{4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1,3-oxazol-2-yl}cyclopropanecarboxamide |
1396872-61-9 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6196-0301-20μmol |
N-{4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1,3-oxazol-2-yl}cyclopropanecarboxamide |
1396872-61-9 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6196-0301-1mg |
N-{4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1,3-oxazol-2-yl}cyclopropanecarboxamide |
1396872-61-9 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6196-0301-2mg |
N-{4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1,3-oxazol-2-yl}cyclopropanecarboxamide |
1396872-61-9 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6196-0301-3mg |
N-{4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1,3-oxazol-2-yl}cyclopropanecarboxamide |
1396872-61-9 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6196-0301-4mg |
N-{4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1,3-oxazol-2-yl}cyclopropanecarboxamide |
1396872-61-9 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6196-0301-5mg |
N-{4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1,3-oxazol-2-yl}cyclopropanecarboxamide |
1396872-61-9 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6196-0301-10mg |
N-{4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1,3-oxazol-2-yl}cyclopropanecarboxamide |
1396872-61-9 | 10mg |
$79.0 | 2023-09-09 |
N-{4-4-(furan-2-carbonyl)piperazine-1-carbonyl-1,3-oxazol-2-yl}cyclopropanecarboxamide Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on N-{4-4-(furan-2-carbonyl)piperazine-1-carbonyl-1,3-oxazol-2-yl}cyclopropanecarboxamide
N-{4-4-(Furan-2-Carbonyl)piperazine-1-Carbonyl-1,3-Oxazol-2-yl}cyclopropanecarboxamide (CAS No. 1396872-61-9): An Overview
N-{4-4-(Furan-2-Carbonyl)piperazine-1-Carbonyl-1,3-Oxazol-2-yl}cyclopropanecarboxamide (CAS No. 1396872-61-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is characterized by its unique structural features, including a cyclopropane ring, an oxazole moiety, and a furan ring. These structural elements contribute to its potential therapeutic applications and biological activities.
The synthesis of N-{4-4-(Furan-2-Carbonyl)piperazine-1-Carbonyl-1,3-Oxazol-2-yl}cyclopropanecarboxamide involves multiple steps and requires precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic methodologies have enabled researchers to develop more efficient and scalable routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a novel one-pot synthesis method that significantly reduced the number of steps and improved the overall yield.
In terms of its biological activity, N-{4-4-(Furan-2-Carbonyl)piperazine-1-Carbonyl-1,3-Oxazol-2-yl}cyclopropanecarboxamide has shown promising results in various preclinical studies. One notable application is its potential as an inhibitor of specific enzymes involved in inflammatory pathways. A research team at the University of California, San Francisco, demonstrated that this compound effectively inhibits the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and other inflammatory mediators. This finding suggests that N-{4-4-(Furan-2-Carbonyl)piperazine-1-Carbonyl-1,3-Oxazol-2-yl}cyclopropanecarboxamide could be a valuable candidate for the development of anti-inflammatory drugs.
Furthermore, studies have also explored the potential of N-{4-4-(Furan-2-Carbonyl)piperazine-1-Carbonyl-1,3-Oxazol-2-yl}cyclopropanecarboxamide as an anticancer agent. Research conducted at the National Cancer Institute revealed that this compound exhibits selective cytotoxicity against several cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the disruption of microtubule dynamics, which is crucial for cell division and proliferation. These findings highlight the compound's potential as a lead molecule for further drug development in oncology.
The pharmacokinetic properties of N-{4-4-(Furan-2-Carbonyl)piperazine-1-Carbonyl-1,3-Oxazol-2-yl}cyclopropanecarboxamide have also been investigated to assess its suitability for clinical use. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for oral administration. However, further studies are needed to optimize its pharmacokinetic profile and ensure optimal therapeutic efficacy.
In addition to its therapeutic potential, N-{4-4-(Furan-2-Carbonyl)piperazine-1-Carbonyl-1,3-Oxazol-2-yl}cyclopropanecarboxamide has been studied for its safety profile. Toxicity assessments conducted in animal models have shown that it exhibits low toxicity at therapeutic doses. However, as with any new drug candidate, comprehensive safety evaluations are essential before advancing to clinical trials.
The future development of N-{4-4-(Furan-2-Carbonyl)piperazine-1-Carbonyl-1,3-Oxazol-2-yL}cyclopropanecarboxamide will likely involve further optimization of its chemical structure to enhance its potency and selectivity. Ongoing research aims to identify structural modifications that can improve its pharmacological properties while minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive these advancements and bring this promising compound closer to clinical application.
In conclusion, N-{4-[4-(Furan - 2 - carbonyl) piperazine - 1 - carbonyl] - 1 , 3 - oxazol - 2 - yL} cyclopropanecarboxamide (CAS No. 1396872 - 61 - 9) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing unmet medical needs in areas such as inflammation and cancer.
1396872-61-9 (N-{4-4-(furan-2-carbonyl)piperazine-1-carbonyl-1,3-oxazol-2-yl}cyclopropanecarboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)